molecular formula C11H14O3 B8331461 2-Hydroxymethyl-8-methoxy-chroman

2-Hydroxymethyl-8-methoxy-chroman

Cat. No. B8331461
M. Wt: 194.23 g/mol
InChI Key: HCCCJBLEXBTQQG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Hydroxymethyl-8-methoxy-chroman is a useful research compound. Its molecular formula is C11H14O3 and its molecular weight is 194.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Hydroxymethyl-8-methoxy-chroman suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Hydroxymethyl-8-methoxy-chroman including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-Hydroxymethyl-8-methoxy-chroman

Molecular Formula

C11H14O3

Molecular Weight

194.23 g/mol

IUPAC Name

(8-methoxy-3,4-dihydro-2H-chromen-2-yl)methanol

InChI

InChI=1S/C11H14O3/c1-13-10-4-2-3-8-5-6-9(7-12)14-11(8)10/h2-4,9,12H,5-7H2,1H3

InChI Key

HCCCJBLEXBTQQG-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=CC2=C1OC(CC2)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

59.0 g (0.25 mol) of ethyl 8-methoxy-chroman-2-carboxylate in 525 ml of anhydrous tetrahydrofuran are added dropwise in the course of 1 h, with stirring, at 20° C. to a suspension of 9.5 g (0.25 mol) of lithium aluminium hydride in 525 ml of anhydrous diethyl ether. The batch is stirred overnight and 9.5 ml of water, 9.5 ml of 15% strength sodium hydroxide solution and 28.4 ml of water are then successively added dropwise, with cooling. The organic phase is decanted off and evaporated. The residue is recrystallised twice from dichloromethane/petroleum ether. Yield: 38.0 g (87%) Melting point: 57°-58° C.
Name
ethyl 8-methoxy-chroman-2-carboxylate
Quantity
59 g
Type
reactant
Reaction Step One
Quantity
525 mL
Type
solvent
Reaction Step One
Quantity
9.5 g
Type
reactant
Reaction Step Two
Quantity
525 mL
Type
solvent
Reaction Step Two
Name
Quantity
9.5 mL
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
28.4 mL
Type
reactant
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.